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Compound of Interest

Compound Name: D-Fructose-1-13C

Cat. No.: B1368660

Get Quote

Executive Summary
D-Fructose-1-13C (CAS: 108311-21-3) is a critical stable isotope tracer used primarily in

metabolic flux analysis (MFA) and biomolecular NMR to elucidate hepatic fructolysis and

lipogenesis pathways.[1][2][3][4] Unlike uniformly labeled analogs, the C1-specific label allows

researchers to distinguish between oxidative and non-oxidative pentose phosphate pathways

and track specific carbon fates into triose phosphates.

This guide provides a technical breakdown of commercial availability, supplier selection logic

based on experimental grade, and a mandatory quality control (QC) protocol to ensure data

integrity in high-sensitivity assays.

Part 1: Technical Specifications & Criticality
Before selecting a supplier, the compound must be defined by its analytical requirements. In

metabolic tracing, "purity" is a dual metric: Chemical Purity (absence of contaminants) and

Isotopic Enrichment (percentage of 13C at the C1 position).
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Parameter Specification Scientific Rationale

CAS Number 108311-21-3

Specific to the 1-13C

isotopomer.[1][2][3][5] Do not

confuse with Unlabeled (57-

48-7) or Uniformly Labeled (U-

13C6).[1]

Isotopic Enrichment ≥ 99 atom % 13C

Lower enrichment (<98%)

introduces "isotopologue

noise" in Mass Spectrometry

(M+0 vs M+1 overlap),

complicating flux calculations.

Chemical Purity ≥ 99% (HPLC)

Impurities (e.g., glucose,

solvent residues) can

competitively inhibit

Fructokinase (KHK) or skew

NMR baselines.

Mass Shift M+1 (+1.003 Da)

The molecular weight shifts

from ~180.16 to ~181.15.

Essential for setting MS/MS

transition windows.

Appearance White Crystalline Powder

Yellowing indicates

hygroscopic degradation or

Maillard reaction products (if

stored improperly).

Part 2: Market Landscape & Supplier Analysis
The market is segmented into Primary Manufacturers (who synthesize the isotope) and

Distributors (who repackage). For critical drug development or GLP studies, sourcing from

primary manufacturers or certified distributors with transparent CoAs (Certificates of Analysis)

is mandatory.
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Tier 1: Primary Research Grade (High
Volume/Fluxomics)
Best for: Metabolic Flux Analysis, Animal Studies, Hyperpolarized MRI development.

Sigma-Aldrich (Merck)[1]

Catalog: 415553[3][6][7]

Specs: 99 atom % 13C, ≥99% HPLC.

Notes: Reliable batch-to-batch consistency. Often available in stock (250mg - 1g).[1] Their

packaging typically includes a septum cap, useful for anaerobic reconstitution.

Price Point: Moderate (~$150/250mg).

Cambridge Isotope Laboratories (CIL)[1][5]

Catalog: CLM-1201-1

Specs: 99% Enrichment.

Notes: The "Gold Standard" for NMR applications. CIL often provides more detailed NMR

spectra in their QC documentation, which is critical if the fructose is used as an internal

NMR standard.

Price Point: Premium.

Tier 2: Specialty & Custom Synthesis
Best for: Complex multi-labeling (e.g., 1-13C, 6,6-d2) or bulk GMP orders.[1]

Omicron Biochemicals[1][4][8]

Catalog: FRU-001

Specialty: Omicron specializes exclusively in stable isotope-labeled carbohydrates. They

are the preferred vendor if you require custom isotopomers (e.g., D-Fructose-2-13C) to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.omicronbio.com/products/fructose.php
https://m.chemicalbook.com/ProdSupplierGNCB8141059_EN.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/492140
https://www.sigmaaldrich.com/TW/zh/product/aldrich/415553
https://www.omicronbio.com/products/fructose.php
https://www.omicronbio.com/products/fructose.php
https://isotope.com/carbohydrates/d-fructose-1-13c-clm-1201-1
https://www.omicronbio.com/products/fructose.php
https://www.omicronbio.com/products/fructose.php
https://www.omicronbio.com/C13uniform.html
https://www.vicbio.com/Index/show/catid/22/id/406.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


pair with 1-13C for dual-tracer studies.[1]

Notes: Lead times can be longer, but technical support is scientist-to-scientist.[1]

Tier 3: Screening Grade (Small Aliquots)
Best for: In vitro enzyme assays, Reference standards.

MedChemExpress (MCE)[1]

Catalog: HY-N0343S1

Notes: Sold in very small aliquots (e.g., 5mg, 10mg). Useful only if you need a reference

standard for a mass spec library and do not need to run a full metabolic study.

Warning: Cost-per-milligram is significantly higher than Tier 1.[1]

Part 3: Procurement & QC Workflow
Trusting a label is insufficient for high-stakes research. The following workflow ensures the

reagent does not compromise your data.

Decision Logic: Supplier Selection

Define Application

Metabolic Flux / Animal Study

Biomolecular NMR

MS Reference Standard

Sigma-Aldrich (415553)
Balanced Cost/VolStandard

Omicron Bio
Custom/Bulk

Bulk/Custom

CIL (CLM-1201)
High Spectral Purity

Preferred

MedChemExpress
Small Aliquot (<10mg)

Low Cost Entry
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Figure 1: Decision matrix for sourcing D-Fructose-1-13C based on experimental scale and

sensitivity.

Receipt & Validation Protocol
Upon receipt, execute this Self-Validating Protocol before introducing the isotope into biological

systems.

Visual Inspection: Ensure powder is free-flowing and white. Clumping indicates moisture

ingress (hydrolysis risk).

Solubility Check: Dissolve 1 mg in 1 mL ddH2O. Solution must be clear and colorless.

Turbidity suggests polymer contamination.

Isotopic Purity Verification (Mass Spec):

Method: Direct infusion ESI-MS (Negative Mode).[1]

Expectation: Dominant peak at m/z 180.05 ([M-H]- for 13C1).[1]

Criteria: The ratio of m/z 179 (unlabeled) to m/z 180 should be < 1%.

Note: If m/z 179 is >1%, the enrichment is compromised, and flux calculations will

underestimate metabolic rates.

Part 4: Application Context - The Metabolic Fate[1]
Understanding where the 13C label ends up is crucial for experimental design. In the liver,

Fructose-1-13C enters the fructolysis pathway via Fructokinase (KHK).[1]

Pathway Tracing Logic
Phosphorylation: Fructose-1-13C

Fructose-1-Phosphate (F1P) [Label at C1].[1]

Cleavage (Aldolase B): F1P splits into:
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Dihydroxyacetone phosphate (DHAP): Derived from C1-C3.[1] Contains the 13C label at

C1.

Glyceraldehyde: Derived from C4-C6. Unlabeled.

Downstream: The labeled DHAP enters glycolysis/gluconeogenesis.

D-Fructose-1-13C
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Figure 2: Metabolic fate of the C1 label. Note that only the DHAP arm inherits the 13C label,

creating a specific labeling pattern in downstream pyruvate/lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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